3-Propoxypicolinimidamide hydrochloride
Overview
Description
3-Propoxypicolinimidamide hydrochloride, also known as PPIC HCl, is a synthetic compound used in various scientific experiments . It is an off-white powder that is soluble in water and ethanol.
Molecular Structure Analysis
The molecular formula of this compound is C9H14ClN3O . It has a molecular weight of 215.68 g/mol . The InChI Key is GLLWNDPTTPRZPQ-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound has a number of physical and chemical properties. It has a high gastrointestinal absorption and is BBB permeant . It is not a P-gp substrate and does not inhibit CYP1A2, CYP2C19, CYP2C9, CYP2D6, or CYP3A4 . Its water solubility is 0.905 mg/ml .Scientific Research Applications
Role in Alcohol-Seeking Behaviors : A study explored the potential role of α1-containing GABAA receptors in regulating alcohol-seeking behaviors. They developed 3-propoxy-β-carboline hydrochloride (3-PBC), which showed binding selectivity at the α1 receptor. This compound significantly reduced alcohol-maintained responding in a rodent model of alcohol drinking, suggesting the α1-containing GABAA receptors in the ventral pallidum as potential targets in developing pharmacotherapies for alcohol dependence (Harvey et al., 2002).
Enhancement of MRI Contrast Agents : Gadolinium(III) complexes are used in MRI for increased contrast. The sensitivity (relaxivity) of these agents is crucial for detecting molecular targets. Research illustrates how molecular factors contribute to relaxivity and demonstrates optimization strategies, which could potentially involve compounds like 3-Propoxypicolinimidamide hydrochloride (Caravan, 2006).
Defence Chemicals in Plants : Hydroxamic acids, including this compound derivatives, play a major role in the defense of cereals against insects, fungi, bacteria, and in the detoxification of herbicides. Their exploitation in cereal crops is indicated for enhanced pest and disease resistance (Niemeyer, 1988).
Effect on Calcium and Sodium Currents in Cardiac Cells : The impact of derivatives of this compound on cardiac cell ion currents was investigated. The study found that these compounds can influence L-type calcium current and sodium current in cardiac cells, highlighting their potential role in cardiovascular research (Hu & Qian, 2001).
Development of Clinical Agents Against Alcohol Self-Administration : Research focused on developing a two-step route to create compounds like 3-PBC·HCl, which are active against alcohol self-administration in animal models. This development is significant for potential clinical applications in treating alcohol dependence (Namjoshi et al., 2011).
Safety and Hazards
properties
IUPAC Name |
3-propoxypyridine-2-carboximidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O.ClH/c1-2-6-13-7-4-3-5-12-8(7)9(10)11;/h3-5H,2,6H2,1H3,(H3,10,11);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GLLWNDPTTPRZPQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(N=CC=C1)C(=N)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10704305 |
Source
|
| Record name | 3-Propoxypyridine-2-carboximidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10704305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1179362-43-6 |
Source
|
| Record name | 2-Pyridinecarboximidamide, 3-propoxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1179362-43-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Propoxypyridine-2-carboximidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10704305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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